Cas no 1420-80-0 (3-(1S)-2-amino-1-hydroxyethylphenol)

• Product Name: 3-(1S)-2-amino-1-hydroxyethylphenol
• CAS No: 1420-80-0
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 1309961
• PubChem ID: 719234
• Update Time: 2025-06-12

3-(1S)-2-amino-1-hydroxyethylphenol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(aminomethyl)-3-hydroxy-, (S)-
• 3-[(1S)-2-amino-1-hydroxyethyl]phenol
• 3-(1S)-2-amino-1-hydroxyethylphenol
• Norfenefrine, (-)-
• (-)-Norphenylephrine
• Benzenemethanol, alpha-(aminomethyl)-3-hydroxy-, (alphaS)-
• UNII-W7W1428HPK
• WIN-5501-3
• W7W1428HPK
• (-)-Norfenefrine
• (S)-norfenefrine
• (S)-Norphenephrine
• BENZENEMETHANOL, .ALPHA.-(AMINOMETHYL)-3-HYDROXY-, (.ALPHA.S)-
• SCHEMBL9639702
• L-m-Octopamine
• (S)-Norphenylephrine
• Norfenefrine, (S)-
• (-)-m-Octopamine
• EN300-1866087
• Q27292447
• 1420-80-0

• Inchi： 1S/C8H11NO2/c9-5-8(11)6-2-1-3-7(10)4-6/h1-4,8,10-11H,5,9H2/t8-/m1/s1
• InChI Key： LRCXRAABFLIVAI-MRVPVSSYSA-N
• SMILES： O[C@H](CN)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 3-(1S)-2-amino-1-hydroxyethylphenol

3-(1S)-2-amino-1-hydroxyethylphenol (CAS No. 1420-80-0): A Comprehensive Overview

3-(1S)-2-amino-1-hydroxyethylphenol (CAS No. 1420-80-0) is a versatile compound with significant applications in the fields of medicinal chemistry, biochemistry, and pharmaceutical research. This compound, also known as (S)-3-(2-amino-1-hydroxyethyl)phenol, is a chiral molecule that has garnered attention for its potential therapeutic properties and its role in the synthesis of more complex pharmaceuticals.

The chemical structure of 3-(1S)-2-amino-1-hydroxyethylphenol consists of a phenolic ring substituted with an amino and a hydroxyl group on the same carbon atom, which is part of a chiral center. This unique arrangement imparts specific stereochemical properties that are crucial for its biological activity and reactivity in various chemical reactions.

Recent research has highlighted the importance of 3-(1S)-2-amino-1-hydroxyethylphenol in the development of novel drugs. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for synthesizing selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The chiral nature of the compound allows for the synthesis of enantiomerically pure forms, which can significantly enhance the efficacy and safety of the final drug product.

In addition to its role in pharmaceutical synthesis, 3-(1S)-2-amino-1-hydroxyethylphenol has been investigated for its potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals, which are known to cause cellular damage and contribute to various diseases, including cancer and neurodegenerative disorders. A study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits strong antioxidant activity, making it a promising candidate for further development as a therapeutic agent.

The synthesis of 3-(1S)-2-amino-1-hydroxyethylphenol can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of phenol with an appropriate amino alcohol in the presence of a chiral catalyst. This approach allows for high enantioselectivity, ensuring that the desired (S)-enantiomer is produced with high purity. Another method involves the use of asymmetric hydrogenation techniques, which have been shown to be highly efficient in producing chiral compounds with high yields and selectivity.

The physical and chemical properties of 3-(1S)-2-amino-1-hydroxyethylphenol are also well-documented. It is a white crystalline solid that is soluble in water and polar organic solvents such as methanol and ethanol. The compound has a melting point of approximately 150°C and exhibits characteristic UV/Vis absorption spectra due to the presence of the phenolic hydroxyl group and the amino group.

In terms of safety, 3-(1S)-2-amino-1-hydroxyethylphenol is generally considered to be non-toxic at low concentrations. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety in laboratory settings. It is recommended to handle this compound using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats.

The potential applications of 3-(1S)-2-amino-1-hydroxyethylphenol extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in the synthesis of advanced polymers and coatings due to its ability to form stable complexes with metal ions. These complexes can enhance the mechanical properties and durability of materials, making them suitable for various industrial applications.

In conclusion, 3-(1S)-2-amino-1-hydroxyethylphenol (CAS No. 1420-80-0) is a multifaceted compound with significant potential in multiple scientific disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers working in medicinal chemistry, biochemistry, materials science, and related fields. As ongoing research continues to uncover new applications and insights into its behavior, this compound is likely to remain a focal point for scientific inquiry and innovation.